molecular formula C7H5ClF2O2S B1444452 2,4-Difluoro-5-methylbenzene-1-sulfonyl chloride CAS No. 1235407-51-8

2,4-Difluoro-5-methylbenzene-1-sulfonyl chloride

Cat. No. B1444452
CAS RN: 1235407-51-8
M. Wt: 226.63 g/mol
InChI Key: UHQWNCRFCWGHEX-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of 2,4-Difluoro-5-methylbenzene-1-sulfonyl chloride can be represented by the InChI code: 1S/C7H5ClF2O2S/c1-4-2-7(13(8,11)12)6(10)3-5(4)9/h2-3H,1H3 . This indicates that the molecule consists of a benzene ring substituted with two fluorine atoms, one methyl group, and one sulfonyl chloride group.


Physical And Chemical Properties Analysis

The molecular weight of this compound is 226.63 . Unfortunately, other specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Synthesis Processes and Intermediate Applications

  • 2,4-Difluoro-5-methylbenzene-1-sulfonyl chloride is utilized in the synthesis of high-purity compounds, such as 1-chloro-2,6-difluorobenzene, which is a valuable intermediate in agricultural and pharmaceutical applications. This process involves directing fluorine substitution to specific positions on the aryl ring using sulfonyl chloride, leading to efficient and cost-effective production (Moore, 2003).

Applications in Complex Molecule Construction

  • In the domain of combinatorial chemistry, sulfonyl chlorides, like this compound, play a crucial role in the parallel synthesis of complex molecules. For example, they are used in the construction of substituted 5-aminobenzimidazoles, a process involving multiple steps and various reactions at room temperature (Li Li et al., 2004).

Role in Aromatic Sulfinyl Chloride Production

  • The compound is instrumental in the preparation of aromatic sulfinyl chlorides, which are achieved through direct chlorosulfination of aromatic ethers. This process is significant for producing high yields of sulfinyl chlorides at or below room temperature, highlighting the compound's utility in organic synthesis (Bell, 1986).

Chemical Structure and Electronic Properties Analysis

  • It is used in the derivation of new compounds, like N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide. This application involves comprehensive analysis, including crystal structure, electronic properties, and vibrational wave number assignment. Such studies contribute to a deeper understanding of the molecular properties of synthesized compounds (Murthy et al., 2018).

Exploration of Hydrolysis Mechanisms

  • Research on the hydrolysis of sulfonyl chlorides, including this compound, provides insights into bifunctional catalysis. Studies examine the influence of substrate structure on the reaction rate and mechanism, contributing to a better understanding of reaction dynamics in various solvent systems (Ivanov et al., 2005).

properties

IUPAC Name

2,4-difluoro-5-methylbenzenesulfonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5ClF2O2S/c1-4-2-7(13(8,11)12)6(10)3-5(4)9/h2-3H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UHQWNCRFCWGHEX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1F)F)S(=O)(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5ClF2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

226.63 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

Chlorosulfonic acid (5.2 mL, 0.078 mol) was added dropwise to a solution of 2,4-difluorotoluene (4.00 g, 0.0312 mol) in chloroform (75 mL, 0.94 mol). The reaction was stirred 2 hours. Additional chlorosulfonic acid (3.1 mL, 0.047 mol) was added and stirring was continued for 18 hours. The reaction was evaporated to an oil and poured onto ice. The mixture was extracted two times with ethyl ether. The combined organic phase was dried over magnesium sulfate and treated with activated carbon. The mixture was filtered through diatomaceous earth and the filtrate was evaporated to give 5.31 g of light brown oil.
Quantity
5.2 mL
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One
Quantity
3.1 mL
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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